Cas no 914635-91-9 (4-(4-Fluorophenyl)isoxazol-5-amine)

• Product Name: 4-(4-Fluorophenyl)isoxazol-5-amine
• CAS No: 914635-91-9
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• MDL: MFCD08059535
• CID: 1078663
• PubChem ID: 22424949
• Update Time: 2025-04-20

4-(4-Fluorophenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)isoxazol-5-amine
• 4-(4-FLUORO-PHENYL)-ISOXAZOL-5-YLAMINE
• 914635-91-9
• LS-04595
• BDBM50321942
• 4-(4-fluorophenyl)-5-isoxazolamine
• 4-(4-fluorophenyl)-1,2-oxazol-5-amine
• 4-(4-Fluorophenyl)isoxazol-5-amine, AldrichCPR
• AKOS005174765
• SCHEMBL14072019
• CS-0313807
• 5-amino-4-(4-fluorophenyl)isoxazole
• MFCD08059535
• CHEMBL4170773
• DTXSID50625641
• BB 0238903
• STL124073
• ALBB-014534
• 5-isoxazolamine, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)-5-isoxazolamine(SALTDATA: FREE)

• MDL： MFCD08059535
• Inchi： 1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,11H2
• InChI Key： CQLJZWKEWDVHRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NOC=1N

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes